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Compound of Interest

Compound Name: 2,3,5-Trimethyloctane

Cat. No.: B14559771

Disclaimer: Direct experimental data on the environmental fate and transport of 2,3,5-
trimethyloctane is limited in publicly available scientific literature. This guide synthesizes
information based on its physicochemical properties and predictions from well-established
gquantitative structure-activity relationship (QSAR) models, primarily the United States
Environmental Protection Agency's EPI Suite™. The experimental protocols described are
general methods for compounds with similar characteristics.

Introduction

2,3,5-Trimethyloctane is a branched aliphatic hydrocarbon. Understanding its behavior in the
environment is crucial for assessing its potential risks and developing remediation strategies in
case of contamination. This technical guide provides an in-depth overview of the environmental
fate and transport processes governing the distribution of 2,3,5-trimethyloctane in various
environmental compartments, including air, water, soil, and biota. The information is tailored for
researchers, scientists, and drug development professionals who may encounter this or
structurally similar compounds in their work.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physical and chemical
properties. The following table summarizes key physicochemical properties of 2,3,5-
trimethyloctane.
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Property Value Source

Molecular Formula Ci11H24 PubChem[1]

Molecular Weight 156.31 g/mol PubChem

Boiling Point 180.2 °C (Predicted) EPI Suite™
1.58 mmHg at 25°C )

Vapor Pressure ) EPI Suite™
(Predicted)

Water Solubility 0.13 mg/L at 25°C (Predicted) EPI Suite™

Log Octanol-Water Partition ) )
o 5.58 (Predicted) EPI Suite™
Coefficient (Log Kow)

1.96 x 10~ atm-m3/mole at )
Henry's Law Constant ] EPI Suite™
25°C (Predicted)

Environmental Fate and Transport

The environmental fate of 2,3,5-trimethyloctane is governed by several key processes:
volatilization, adsorption, biodegradation, and bioaccumulation. Due to its high vapor pressure
and low water solubility, volatilization is expected to be a significant transport pathway. Its high
Log Kow suggests a strong tendency to adsorb to soil and sediment and to bioaccumulate in
organisms.

Volatilization

With a significant vapor pressure and Henry's Law constant, 2,3,5-trimethyloctane is expected
to readily volatilize from both water and moist soil surfaces. This process facilitates its transport
into the atmosphere. In the atmosphere, it will exist predominantly in the vapor phase and can
be transported over long distances.

Adsorption and Mobility in Soil

The high Log Kow value indicates that 2,3,5-trimethyloctane will have a strong affinity for
organic matter in soil and sediment. The predicted soil organic carbon-water partitioning
coefficient (KocC) is high, suggesting low mobility in soil. Leaching into groundwater is therefore
expected to be limited.
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Predicted Adsorption Parameter Value

Soil Organic Carbon-Water Partitioning
Coefficient (KoC)

1.35 x 10* L/kg

Biodegradation

Branched alkanes like 2,3,5-trimethyloctane are generally biodegradable, although the
branching can slow down the rate of degradation compared to linear alkanes. Aerobic
biodegradation is expected to be the primary degradation pathway in soil and water. Anaerobic

degradation is likely to be much slower.

Predicted Biodegradation Outcome Result

Aerobic Biodegradation Likely to biodegrade, but potentially slowly

Anaerobic Biodegradation Very slow to negligible
Bioaccumulation

The high Log Kow of 2,3,5-trimethyloctane indicates a high potential for bioaccumulation in
aguatic organisms. It is likely to partition from the water column into the fatty tissues of fish and

other aquatic life.

Predicted Bioaccumulation Parameter Value

Bioconcentration Factor (BCF) 2,389 L/kg (Predicted for fish)

Experimental Protocols

Detailed experimental data for 2,3,5-trimethyloctane is not readily available. The following are
general experimental protocols that could be used to determine its environmental fate

parameters.

Soil Adsorption/Desorption (OECD 106)
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This guideline describes a batch equilibrium method to determine the adsorption/desorption of
a substance to soil.

Preparation: A stock solution of 2,3,5-trimethyloctane in a suitable solvent is prepared.
Several soil types with varying organic carbon content are characterized.

Adsorption Phase: Soil samples are equilibrated with solutions of 2,3,5-trimethyloctane of
known concentrations. The suspensions are agitated for a defined period to reach
equilibrium.

Analysis: After equilibration, the soil and aqueous phases are separated by centrifugation.
The concentration of 2,3,5-trimethyloctane remaining in the aqueous phase is measured
using gas chromatography-mass spectrometry (GC-MS). The amount adsorbed to the soil is
calculated by difference.

Desorption Phase: The soil from the adsorption phase is resuspended in a fresh solution
without the test substance and equilibrated again to determine the extent of desorption.

Data Analysis: The adsorption and desorption data are used to calculate the soil-water
distribution coefficient (Kd) and the soil organic carbon-water partitioning coefficient (Koc).

Aerobic Biodegradation in Soil (OECD 307)

This protocol is used to assess the rate of aerobic biodegradation of a chemical in soil.

Test System: Soil samples are amended with radiolabeled (*4C) 2,3,5-trimethyloctane. The
soil is maintained at a constant temperature and moisture content.

Incubation: The treated soil is incubated in the dark. A stream of CO2-free air is passed
through the incubation flasks.

Measurement of 1*CO2: The evolved *CO:z from the mineralization of the test substance is
trapped in an alkaline solution (e.g., potassium hydroxide or sodium hydroxide). The amount
of 1#CO: is quantified over time using liquid scintillation counting.

Analysis of Soil Residues: At the end of the experiment, the soil is extracted to determine the
amount of parent compound remaining and to identify major transformation products.
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+ Data Analysis: The rate of biodegradation is expressed as the percentage of the applied
radioactivity that is evolved as *CO: over time.
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Caption: Environmental fate pathways of 2,3,5-Trimethyloctane.
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Caption: Workflow for determining soil adsorption coefficient (Kd/Koc).

Conclusion

Based on its physicochemical properties and predictive modeling, 2,3,5-trimethyloctane is
expected to be a volatile compound with low water solubility and a high affinity for organic
matter. The primary environmental fate processes are likely to be volatilization into the
atmosphere, adsorption to soil and sediment, and bioaccumulation in aquatic organisms.
Biodegradation is expected to occur, but the branched structure may result in a slower
degradation rate. Due to the lack of direct experimental data, the conclusions presented in this
guide should be considered preliminary. Further experimental studies are necessary to
definitively characterize the environmental fate and transport of 2,3,5-trimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14559771#environmental-fate-and-transport-of-2-3-
5-trimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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